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Compound of Interest

Compound Name: Tetrakis(dimethoxyboryl)methane

Cat. No.: B091650 Get Quote

Essential Safety and Handling of
Tetrakis(dimethoxyboryl)methane
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, use, and disposal

of Tetrakis(dimethoxyboryl)methane in a laboratory setting. Given the absence of a specific

Safety Data Sheet (SDS) for this compound, the following recommendations are based on the

known hazards of structurally similar organoboron compounds and general laboratory safety

best practices.

Hazard Assessment
Based on data from analogous compounds, Tetrakis(dimethoxyboryl)methane is anticipated

to present the following hazards:

Harmful if swallowed.

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1]
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A thorough risk assessment should be conducted before any new experimental protocol

involving this compound.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Tetrakis(dimethoxyboryl)methane to

minimize exposure risk.

PPE Type Specification Purpose

Eye Protection

Chemical splash goggles or

safety glasses with side

shields. A face shield is

required when there is a risk of

splashing.

Protects eyes from splashes

and airborne particles.

Hand Protection

Disposable nitrile gloves.

Inspect for tears or holes

before use.

Prevents skin contact with the

chemical.

Body Protection A flame-resistant lab coat.
Protects skin and clothing from

spills and splashes.

Foot Protection Closed-toe shoes.
Prevents foot injuries from

spills or dropped objects.

Respiratory Protection

Use in a well-ventilated area,

such as a chemical fume hood.

If ventilation is inadequate, a

NIOSH-approved respirator

may be required.

Minimizes inhalation of dust or

vapors.

Handling and Storage
Safe Handling Procedures:

Avoid creating dust.

Work in a well-ventilated area, preferably a chemical fume hood.
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Avoid contact with skin and eyes.[2]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[2]

Keep away from food and drink.[2]

Storage Conditions:

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents.

Accidental Release and First Aid
Incident Procedure

Skin Contact
Immediately wash with plenty of water. If skin

irritation occurs, seek medical advice.[2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2]

Ingestion
Rinse mouth. Call a POISON CENTER or

doctor if you feel unwell.[2]

Inhalation

Move person to fresh air and keep comfortable

for breathing. Get medical advice/attention if you

feel unwell.

Spill

Sweep up spilled substance, avoiding dust

formation. Collect in a suitable container for

disposal. Use vacuum equipment where

practicable.

Disposal Plan
Waste Disposal: Dispose of contents and container in accordance with local, state, and

national regulations. This may involve incineration by a licensed disposal contractor.
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Contaminated Packaging: Recycle only completely emptied packaging.

Experimental Protocol: General Suzuki Coupling
Reaction
The following is a generalized protocol for a Suzuki coupling reaction, a common application for

organoboron compounds. Note: This is a template and must be adapted and optimized for

specific substrates and reaction conditions. A thorough risk assessment must be performed

before initiating any new procedure.

Reaction Setup: In a fume hood, add the aryl halide (1.0 mmol), Palladium catalyst (e.g.,

Pd(PPh₃)₄, 0.02 mmol), and a suitable base (e.g., K₂CO₃, 2.0 mmol) to a dry reaction flask

equipped with a magnetic stir bar.

Reagent Addition: Under an inert atmosphere (e.g., nitrogen or argon), add

Tetrakis(dimethoxyboryl)methane (0.25 mmol) to the flask, followed by the solvent (e.g., a

mixture of toluene and water).

Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir for

the required time, monitoring the reaction progress by a suitable analytical technique (e.g.,

TLC or GC-MS).

Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with an

organic solvent and wash with water and brine.

Purification: Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄), filter, and

concentrate under reduced pressure. Purify the crude product by a suitable method, such as

column chromatography.

Logical Workflow for Handling
Tetrakis(dimethoxyboryl)methane
Caption: Workflow for the safe handling and disposal of Tetrakis(dimethoxyboryl)methane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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